Cas no 1353967-86-8 (1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone)

• Product Name: 1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone
• CAS No: 1353967-86-8
• MF: C₁₇H₂₅ClN₂O
• MW: 308.846203565598
• CID: 2161029
• Update Time: 2025-06-08

1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone
• 1-(4-(Benzyl(isopropyl)amino)piperidin-1-yl)-2-chloroethanone
• AM93606
• 1-[4-(benzylisopropylamino)piperidin-1-yl]-2-chloroethanone

• Inchi： 1S/C17H25ClN2O/c1-14(2)20(13-15-6-4-3-5-7-15)16-8-10-19(11-9-16)17(21)12-18/h3-7,14,16H,8-13H2,1-2H3
• InChI Key： OPYDRSPNQOUEDU-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(CC1)N(CC1C=CC=CC=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 321
• Topological Polar Surface Area: 23.6

Additional information on 1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone

Recent Advances in the Study of 1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone (CAS: 1353967-86-8)

The compound 1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone (CAS: 1353967-86-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its piperidine core and chloro-ethanone moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of G-protein coupled receptors (GPCRs). Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthesis of 1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone, highlighting its improved yield and purity through a novel catalytic process. The research team employed a combination of palladium-catalyzed cross-coupling and reductive amination to achieve a scalable and efficient synthesis route. This advancement is critical for facilitating further preclinical and clinical studies of the compound.

Pharmacological evaluations of 1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone have revealed its high affinity for specific GPCRs, particularly those involved in neurological disorders. In vitro assays demonstrated its ability to act as an antagonist at the serotonin 5-HT_2A receptor, suggesting potential applications in the treatment of psychiatric conditions such as schizophrenia and depression. Additionally, its selectivity profile was found to be superior to existing analogs, reducing off-target effects and improving therapeutic windows.

Further investigations into the compound's mechanism of action have utilized advanced computational modeling and X-ray crystallography. These studies have elucidated the precise binding interactions between 1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone and its target receptors, providing a structural basis for its high affinity and selectivity. Such insights are invaluable for the design of next-generation derivatives with enhanced pharmacological properties.

In addition to its neurological applications, recent preclinical trials have explored the compound's potential in oncology. Preliminary data indicate that 1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone may inhibit the proliferation of certain cancer cell lines by disrupting intracellular signaling pathways. These findings, though still in early stages, open new avenues for its use as an adjunct therapy in combination with existing chemotherapeutic agents.

Despite these promising developments, challenges remain in the clinical translation of 1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone. Issues such as bioavailability, metabolic stability, and potential toxicity require further investigation. Ongoing research aims to address these hurdles through structural modifications and formulation optimizations, with the goal of advancing the compound into human trials within the next few years.

In conclusion, 1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone (CAS: 1353967-86-8) represents a compelling candidate for drug development across multiple therapeutic areas. Its unique pharmacological profile, combined with recent advancements in synthesis and mechanistic understanding, positions it as a molecule of significant interest for future research. Continued efforts to refine its properties and explore its therapeutic potential will be critical in realizing its full clinical value.